Cas no 858766-83-3 (3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one)

• Product Name: 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one
• CAS No: 858766-83-3
• MF: C₂₄H₂₀O₄
• MW: 372.413207054138
• CID: 5420704
• Update Time: 2025-05-24

3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-7-[(2-methylbenzyl)oxy]-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(4-methoxyphenyl)-7-[(2-methylphenyl)methoxy]-
• 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one

• Inchi： 1S/C24H20O4/c1-16-5-3-4-6-18(16)14-27-20-11-12-21-23(13-20)28-15-22(24(21)25)17-7-9-19(26-2)10-8-17/h3-13,15H,14H2,1-2H3
• InChI Key： RGFHZRFOASBJKF-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCC3=CC=CC=C3C)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one

Introduction to 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one (CAS No. 858766-83-3)

3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one, identified by its Chemical Abstracts Service (CAS) number 858766-83-3, is a complex organic compound belonging to the chromenone class. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. Chromenones, a subclass of flavonoids, are known for their broad spectrum of pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial effects. The specific substitution pattern in 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one contributes to its distinct chemical and biological profile, making it a subject of intense research interest.

The molecular structure of this compound consists of a chromenone core substituted with two methoxy groups and two aromatic rings at positions 3 and 7. The presence of a 4-methoxyphenyl group at the 3-position and a 2-methylphenyl group at the 7-position introduces steric and electronic effects that modulate the compound's reactivity and interaction with biological targets. This structural arrangement not only enhances its solubility in various solvents but also influences its binding affinity to enzymes and receptors.

In recent years, the investigation of natural product-inspired compounds has led to the discovery of numerous bioactive molecules. 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one is one such derivative that has been synthesized with the aim of exploring its pharmacological potential. Preliminary studies have suggested that this compound exhibits promising activity against certain enzymatic targets, which could be exploited for the development of novel therapeutic agents.

The synthesis of 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one involves multi-step organic reactions, typically starting from readily available aromatic precursors. The key steps include condensation reactions to form the chromenone ring system, followed by selective methylation and substitution at specific positions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the synthetic prowess in medicinal chemistry but also contribute to the development of scalable processes for producing bioactive molecules.

One of the most compelling aspects of 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one is its potential as a lead compound for drug discovery. Its structural motifs are reminiscent of known bioactive agents, suggesting that it may interact with similar biological targets. For instance, chromenones have been shown to inhibit enzymes involved in inflammatory pathways, making this compound a candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, its antioxidant properties could make it valuable in combating oxidative stress-related disorders.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been performed on 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one, revealing potential binding interactions with various proteins. These virtual screening approaches have identified promising candidates for further experimental validation, streamlining the drug discovery process.

The pharmacokinetic profile of any potential drug candidate is crucial for its clinical success. Studies on 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one have begun to address its metabolic stability, solubility, and distribution in biological systems. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including moderate solubility in water and reasonable bioavailability in animal models. These findings are encouraging for further development as a therapeutic agent.

Another area of interest is the structural optimization of 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one to enhance its biological activity and reduce potential side effects. By modifying substituents or altering the core structure, researchers aim to develop analogs with improved efficacy and safety profiles. Techniques such as structure-activity relationship (SAR) studies are being employed to guide these modifications effectively.

The role of natural products as inspiration for drug discovery cannot be overstated. Many modern pharmaceuticals owe their origins to natural compounds that have been chemically modified over time. 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one exemplifies this trend by combining elements from known bioactive scaffolds into a novel molecule with therapeutic potential. This approach underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in developing new medicines.

In conclusion, 3-(4-methoxyphenyl)-7-(2-methylphenyl)methoxy-4H-chromen-4-one (CAS No. 858766-83-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive molecule for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an important role in future drug development efforts.